Cas no 1170419-42-7 (1-(piperidin-4-yl)-1,2,3,4-tetrahydroquinoline dihydrochloride)

• Product name: 1-(piperidin-4-yl)-1,2,3,4-tetrahydroquinoline dihydrochloride
• CAS No: 1170419-42-7
• MF: C₁₄H₂₂Cl₂N₂
• MW: 289.243881702423
• CID: 4574635

1-(piperidin-4-yl)-1,2,3,4-tetrahydroquinoline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Piperidinyl)-1,2,3,4-tetrahydroquinolinedihydrochloride
• 1-(PIPERIDIN-4-YL)-1,2,3,4-TETRAHYDROQUINOLINE DIHYDROCHLORIDE
• 1-(piperidin-4-yl)-1,2,3,4-tetrahydroquinoline dihydrochloride

• Inchi： 1S/C14H20N2.2ClH/c1-2-6-14-12(4-1)5-3-11-16(14)13-7-9-15-10-8-13;;/h1-2,4,6,13,15H,3,5,7-11H2;2*1H
• InChI Key： OLHTYTPPIKJKAM-UHFFFAOYSA-N
• SMILES： N1(CCCC2C=CC=CC1=2)C1CCNCC1.Cl.Cl

Experimental Properties

• Color/Form: NA

1-(piperidin-4-yl)-1,2,3,4-tetrahydroquinoline dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-(piperidin-4-yl)-1,2,3,4-tetrahydroquinoline dihydrochloride

Comprehensive Overview of 1-(piperidin-4-yl)-1,2,3,4-tetrahydroquinoline dihydrochloride (CAS No. 1170419-42-7)

1-(piperidin-4-yl)-1,2,3,4-tetrahydroquinoline dihydrochloride (CAS No. 1170419-42-7) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its shorthand name, belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse biological activities. The presence of a piperidin-4-yl moiety enhances its potential as a scaffold for drug development, particularly in targeting neurological and metabolic disorders.

The molecular structure of 1-(piperidin-4-yl)-1,2,3,4-tetrahydroquinoline dihydrochloride combines a tetrahydroquinoline core with a piperidine ring, making it a versatile intermediate in medicinal chemistry. Researchers have explored its applications in the design of kinase inhibitors, G-protein-coupled receptor (GPCR) modulators, and other therapeutic agents. Its dihydrochloride salt form improves solubility and stability, which are critical for preclinical and clinical studies.

In recent years, the demand for tetrahydroquinoline-based compounds has surged due to their potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Users searching for "CAS 1170419-42-7 uses" or "1-(piperidin-4-yl)-1,2,3,4-tetrahydroquinoline dihydrochloride suppliers" often seek information on its pharmacological properties and commercial availability. This compound's unique structure aligns with the growing interest in small-molecule therapeutics and central nervous system (CNS) drug discovery.

From a synthetic perspective, 1-(piperidin-4-yl)-1,2,3,4-tetrahydroquinoline dihydrochloride is typically prepared through multi-step organic reactions, including reductive amination and cyclization processes. Its purity and yield are crucial for ensuring reproducibility in research, which is why queries like "CAS 1170419-42-7 synthesis" are common among chemists. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound.

The compound's mechanism of action is under investigation, but preliminary studies suggest it may interact with neurotransmitter receptors or enzymatic pathways involved in cell signaling. This has led to its inclusion in high-throughput screening (HTS) campaigns for identifying novel drug candidates. Searches related to "1-(piperidin-4-yl)-1,2,3,4-tetrahydroquinoline dihydrochloride mechanism" reflect the scientific community's curiosity about its biological targets.

In addition to its pharmaceutical applications, 1-(piperidin-4-yl)-1,2,3,4-tetrahydroquinoline dihydrochloride is also studied in material science for its potential use in organic electronics and catalysis. Its aromatic and heterocyclic components make it a candidate for designing fluorescent probes or ligands in coordination chemistry. This interdisciplinary relevance has expanded its footprint beyond traditional drug discovery.

For researchers and suppliers, understanding the regulatory and safety profiles of CAS 1170419-42-7 is essential. While it is not classified as a hazardous material, proper handling protocols should be followed to ensure workplace safety. Queries such as "1-(piperidin-4-yl)-1,2,3,4-tetrahydroquinoline dihydrochloride safety data sheet (SDS)" highlight the need for accessible documentation.

In conclusion, 1-(piperidin-4-yl)-1,2,3,4-tetrahydroquinoline dihydrochloride (CAS No. 1170419-42-7) represents a promising compound with multifaceted applications in drug development and material science. Its structural features and biological activity continue to inspire innovation, making it a subject of ongoing research and commercial interest.